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Compound of Interest

Compound Name: Bis-PEG11-NHS ester

CAS No.: 123502-57-8

Cat. No.: B606169

Get Quote

Executive Summary: The "Goldilocks" Chemistry
Bis-PEG11-NHS ester is a homobifunctional crosslinker valued for its long, hydrophilic spacer

(approx. 45 Å) which reduces aggregation and improves solubility. However, the N-

hydroxysuccinimide (NHS) ester group is inherently unstable in aqueous environments.

The critical failure point in 80% of user tickets is buffer selection.

The reaction is a race between two competing pathways:

Aminolysis (Desired): The NHS ester reacts with a primary amine (Lysine, N-terminus) to

form a stable amide bond.

Hydrolysis (Undesired): Water attacks the NHS ester, cleaving the reactive group and

leaving a non-reactive carboxylate.[1]

Your choice of buffer determines the winner of this race.

The Mechanism of Action (Visualized)
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To troubleshoot effectively, you must understand the competition occurring in your test tube.
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Figure 1: The Kinetic Competition. High pH favors the red path (Hydrolysis); Neutral pH favors

the green path (Conjugation).

Buffer Selection Guide
The "Red List": Forbidden Buffers
These buffers contain primary amines that will compete with your protein for the NHS ester,

neutralizing the reagent before it touches your target.
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Buffer Component Chemical Conflict Result

Tris (Tris-HCl) Contains primary amine

0% Yield. Reagent crosslinks

Tris molecules instead of

protein.

Glycine Contains primary amine
0% Yield. Acts as a

scavenger/quencher.

Imidazole
Secondary amine

(nucleophilic)

Low Yield. Can react with NHS

esters, though slower than

primary amines.

BSA / Gelatin Protein carriers

Competition. Carrier proteins

will be crosslinked instead of

target.

The "Green List": Recommended Buffers
These buffers lack competing amines and maintain the pH range necessary for aminolysis.

Buffer System Optimal pH Range Notes

PBS (Phosphate Buffered

Saline)
7.2 – 7.5

Gold Standard. Physiologic,

non-toxic, amine-free.

HEPES 7.2 – 8.0

Excellent buffering capacity;

does not complex with metal

ions.

Bicarbonate / Carbonate 8.0 – 8.5

Increases reaction rate but

drastically decreases

hydrolysis half-life. Use only for

rapid reactions.

Borate 8.0 – 8.5
Good alternative for higher pH

needs.

MOPS 7.2 – 7.5
Good for biological systems;

non-interfering.
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Quantitative Impact of pH on Stability
This data table illustrates why pH control is non-negotiable.

pH Condition
NHS Ester Half-Life (

)
Reaction Implication

pH 7.0 ~ 4–5 Hours

Stable. Allows time for slow

protein-protein interactions.[2]

[3]

pH 8.0 ~ 1 Hour
Fast. Good for standard

conjugations.

pH 8.6 ~ 10 Minutes

Critical. Reagent degrades

faster than it can crosslink

dilute proteins.[2]

pH > 9.0 < 2 Minutes
Failure. Hydrolysis dominates;

negligible conjugation.

Data synthesized from Hermanson, G.T. and Thermo Fisher Technical Data [1, 2].

Troubleshooting Guide
Symptom: Low Conjugation Efficiency (Little to no crosslinking observed on SDS-PAGE)
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Potential Root Cause Diagnostic Question Corrective Action

Incompatible Buffer
Did you use Tris, Glycine, or a

commercial "storage buffer"?

Dialyze the sample into PBS

(pH 7.2) or HEPES before

adding the crosslinker.

Hydrolyzed Reagent

Was the Bis-PEG11-NHS

stock dissolved in

water/buffer?

Never dissolve NHS esters in

aqueous solution for storage.

Dissolve in anhydrous DMSO

or DMF immediately before

use.

pH Mismatch Is the reaction pH < 6.5?

At pH < 6.5, amines are

protonated (

) and cannot react. Adjust pH

to 7.2–7.5.

Old Reagent
Has the desiccant turned

pink/clear?

Moisture kills NHS esters. Buy

fresh reagent and store under

argon/nitrogen at -20°C.

Symptom: Precipitation in the Reaction Vial

Potential Root Cause Diagnostic Question Corrective Action

Solvent Shock
Did you add solid reagent

directly to the protein?

Dissolve Bis-PEG11-NHS in

dry DMSO first (make a 10-100

mM stock), then add to the

protein. Keep DMSO < 10%

final volume.

Over-modification Is the protein hydrophobic?

Excessive crosslinking can

bury charges. Reduce the

molar excess of reagent (e.g.,

go from 20x to 10x).

Standard Operating Procedure (SOP)
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Protocol: Bis-PEG11-NHS Crosslinking of Proteins

Materials:

Target Protein (1–5 mg/mL in PBS, pH 7.2, EDTA-free).

Bis-PEG11-NHS Ester (Store at -20°C, desiccated).[1]

Anhydrous DMSO or DMF (High grade, amine-free).

Desalting Column (e.g., Zeba Spin or PD-10).

Workflow:

Equilibration:

Remove Bis-PEG11-NHS vial from freezer.

CRITICAL: Let vial warm to room temperature before opening (approx. 20 mins). This

prevents condensation from destroying the reagent.

Protein Preparation:

Ensure protein is in PBS (pH 7.2–7.5). If in Tris, dialyze or buffer exchange immediately.

Reagent Solvation:

Dissolve Bis-PEG11-NHS in anhydrous DMSO to a concentration of 10 mM or 250 mM.

Calculation: MW of Bis-PEG11-NHS

800 Da (check specific lot).

Note: Use this solution immediately. Do not store.

Reaction:

Add the NHS-DMSO solution to the protein sample.
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Ratio: Use a 10-fold to 20-fold molar excess of crosslinker over protein.

Volume: Ensure DMSO constitutes < 10% of the total volume to prevent protein

denaturation.

Incubate at Room Temperature for 30–60 minutes OR at 4°C for 2 hours.

Quenching (Optional but Recommended):

Add 1M Tris (pH 8.0) to a final concentration of 20–50 mM.

Incubate for 15 minutes. The Tris will scavenge any remaining NHS esters.

Purification:

Remove excess reagent and byproducts using a desalting column or dialysis cassette

equilibrated with your storage buffer.

Frequently Asked Questions (FAQ)
Q: Can I use water to dissolve the Bis-PEG11-NHS ester? A: No. While the PEG spacer is

water-soluble, the NHS ester hydrolyzes efficiently in water. Always create a master stock in

anhydrous DMSO or DMF, then aliquot that into your aqueous reaction buffer.

Q: My protein is in PBS, but the pH is 6.0. Will it work? A: Poorly. At pH 6.0, the primary amines

on lysine residues are protonated (

) and are not nucleophilic. They cannot attack the NHS ester. You must raise the pH to at least
7.0, ideally 7.2–7.5.[4]

Q: Why use Bis-PEG11-NHS instead of standard BS3 or DSS? A: Solubility and Spacer

Length. Standard alkyl crosslinkers (DSS) are hydrophobic and can cause protein precipitation.

The PEG11 spacer is hydrophilic, maintaining protein solubility, and its long length (~45 Å)

allows it to bridge distant interaction sites that shorter crosslinkers miss.

Q: How do I store the reagent after opening? A: It is difficult to store once opened. If you must,

purge the vial with nitrogen or argon gas, cap tightly, wrap in Parafilm, and store in a desiccator

at -20°C. Any moisture introduction will degrade the reagent.
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Decision Tree: Buffer Selection

Start: Select Reaction Buffer
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Figure 2: Decision logic for selecting the appropriate buffer environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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